Cas no 1894766-35-8 (5-(thiolan-3-yl)-1H-imidazol-2-amine)

• Product Name: 5-(thiolan-3-yl)-1H-imidazol-2-amine
• CAS No: 1894766-35-8
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 6249162
• PubChem ID: 115013627
• Update Time: 2025-05-20

5-(thiolan-3-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(thiolan-3-yl)-1H-imidazol-2-amine
• 1894766-35-8
• EN300-1741204

• Inchi： 1S/C7H11N3S/c8-7-9-3-6(10-7)5-1-2-11-4-5/h3,5H,1-2,4H2,(H3,8,9,10)
• InChI Key： UIFONQINLTYWJA-UHFFFAOYSA-N
• SMILES： S1CCC(C2=CN=C(N)N2)C1

Computed Properties

• Exact Mass: 169.06736854g/mol
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80Ų

Additional information on 5-(thiolan-3-yl)-1H-imidazol-2-amine

5-(Thiolan-3-yl)-1H-imidazol-2-amine: A Comprehensive Overview

The compound with CAS No. 1894766-35-8, commonly referred to as 5-(thiolan-3-yl)-1H-imidazol-2-amine, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This molecule, characterized by its imidazole ring and thiolane substituent, exhibits a diverse range of functionalities that make it a valuable compound in various fields of research and industry.

5-(Thiolan-3-yl)-1H-imidazol-2-amine is structurally composed of an imidazole core, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The thiolane ring, a saturated five-membered ring with one sulfur atom, is attached at the 5-position of the imidazole ring. This combination creates a molecule with both aromatic and saturated characteristics, contributing to its versatility in chemical reactions and applications.

Recent studies have highlighted the potential of 5-(thiolan-3-yl)-1H-imidazol-2-amine in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic agents. Researchers have explored its ability to modulate enzyme activity, particularly in pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier has been a focal point in recent investigations, underscoring its potential in central nervous system-related therapies.

In addition to its biomedical applications, 5-(thiolan-3-yl)-1H-imidazol-2-amine has shown promise in materials science. Its sulfur-containing thiolane ring provides it with unique electronic properties, making it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. Recent advancements in nanotechnology have also leveraged this compound's structural integrity for the development of novel nanomaterials with enhanced mechanical and electronic properties.

The synthesis of 5-(thiolan-3-yl)-1H-imidazol-2-amine involves a multi-step process that typically begins with the preparation of the thiolane precursor. Recent optimizations in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis, aligning with global sustainability goals.

From an environmental perspective, understanding the fate and transport of 5-(thiolan-3-yli)midazolium compounds in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term ecological impact. Regulatory agencies are increasingly focusing on such compounds due to their potential presence in pharmaceutical waste streams.

Looking ahead, the continued exploration of 5-(thiolan-)imidazole derivatives is expected to unlock new applications across diverse industries. Collaborative efforts between academia and industry are pivotal in driving innovation and ensuring that this compound's full potential is realized while maintaining safety and sustainability standards.